5-Chloro-2-cyclopropyl-6-(methyl(pyridin-4-ylmethyl)amino)pyrimidine-4-carboxylic acid

Specification

• Molecular Formula: C15H15ClN4O2
• Molecular Weight: 318.76 g/mol
• IUPAC Name: 5-chloro-2-cyclopropyl-6-[methyl(pyridin-4-ylmethyl)amino]pyrimidine-4-carboxylic acid
• Standard InChI: InChI=1S/C15H15ClN4O2/c1-20(8-9-4-6-17-7-5-9)14-11(16)12(15(21)22)18-13(19-14)10-2-3-10/h4-7,10H,2-3,8H2,1H3,(H,21,22)
• Standard InChI Key: IQTWROODAHNBIX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=NC=C1)C2=NC(=NC(=C2Cl)C(=O)O)C3CC3

Introduction

Structural and Molecular Characteristics

The compound’s molecular architecture is defined by its pyrimidine backbone, a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. Substituents at positions 2, 4, 5, and 6 contribute to its stereoelectronic profile and bioactivity:

• Position 2: A cyclopropyl group introduces steric hindrance and conformational rigidity.

• Position 4: A carboxylic acid group enhances water solubility and enables hydrogen bonding.

• Position 5: A chlorine atom acts as an electron-withdrawing group, influencing ring electronics.

• Position 6: A methyl(pyridin-4-ylmethyl)amino moiety provides a basic nitrogen for target binding.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₁₅H₁₅ClN₄O₂
Molecular Weight	318.76 g/mol
IUPAC Name	5-Chloro-2-cyclopropyl-6-[methyl(pyridin-4-ylmethyl)amino]pyrimidine-4-carboxylic acid
CAS Number	Not publicly disclosed
SMILES Notation	CN(CC1=CC=NC=C1)C2=NC(=NC(=C2Cl)C(=O)O)C3CC3

The compound’s Standard InChIKey (IQTWROODAHNBIX-UHFFFAOYSA-N) confirms its unique stereochemical identity.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis typically begins with the cyclization of prefunctionalized intermediates. A reported route involves:

• Cyclopropane Ring Formation: Reaction of cyclopropylamine with a chlorinated acetoacetate derivative.

• Pyrimidine Ring Assembly: Cyclocondensation under acidic conditions (e.g., HCl/EtOH) to form the pyrimidine core.

• Functionalization: Introduction of the methyl(pyridin-4-ylmethyl)amino group via nucleophilic substitution.

Industrial Manufacturing

Scalable production employs continuous flow reactors to optimize yield and purity. Automated systems regulate temperature and stoichiometry, critical for maintaining the integrity of the cyclopropyl group, which is prone to ring-opening under harsh conditions.

Table 2: Key Synthesis Parameters

Step	Reagents/Conditions	Purpose
Cyclopropane Formation	Cyclopropylamine, EtOH, Δ	Introduce cyclopropyl substituent
Pyrimidine Cyclization	HCl, 80°C, 12h	Form heterocyclic core
Amination	Methyl(pyridin-4-ylmethyl)amine, DMF, K₂CO₃	Attach amino side chain

Chemical Reactivity and Functional Transformations

The compound’s reactivity is governed by three key functional groups:

• Carboxylic Acid (Position 4): Participates in esterification, amidation, and salt formation.

• Chlorine (Position 5): Undergoes nucleophilic aromatic substitution with amines or thiols.

• Amino Group (Position 6): Serves as a site for alkylation or acylation.

Notably, the pyridine ring within the side chain can coordinate metal ions, suggesting utility in catalysis or metallodrug design.

Target Class	Potential Interaction Mechanism
Tyrosine Kinases	Competitive ATP displacement
Histone Deacetylases	Zinc chelation via carboxylic acid
Serotonin Receptors	Pyridine-mediated π-π stacking

Comparative Analysis with Related Pyrimidine Derivatives

Structural Analogues

• 5-Chloro-2-cyclopropyl-6-methylpyrimidin-4-ol: Lacks the pyridinylmethyl amino group, reducing receptor affinity (excluded per user request).

• 2-Cyclopropyl-6-(furan-2-yl)pyrimidine-4-carboxylic Acid: Replacement of pyridine with furan diminishes basicity, altering pharmacokinetics.

Pharmacophore Optimization

The methyl(pyridin-4-ylmethyl)amino group in the subject compound enhances blood-brain barrier penetration compared to simpler amines, a trait critical for central nervous system-targeted therapies.

Future Directions and Challenges

Current research gaps include:

• In Vivo Toxicity Profiles: Absence of preclinical data.

• Synthetic Accessibility: High cost of cyclopropyl-containing intermediates.

• Target Identification: Requires high-throughput screening against kinase libraries.

Efforts to derivatize the carboxylic acid into prodrug esters (e.g., ethyl ester) could improve oral bioavailability.